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A Comparative Analysis of Mechanical
Properties in Ostalloy Formulations
For researchers, scientists, and professionals in drug development, the selection of appropriate

materials is paramount. Ostalloy, a family of low-melting-point bismuth-based alloys, offers a

range of formulations with distinct mechanical properties. This guide provides a comparative

analysis of the tensile strength and hardness of different Ostalloy formulations, supported by

experimental data, to aid in material selection for various research and development

applications.

Mechanical Properties of Ostalloy Formulations
The tensile strength and Brinell hardness of four common Ostalloy formulations are

summarized in the table below. The data represents the typical properties of as-cast

specimens.
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Ostalloy
Formulation

Composition
Tensile Strength
(psi)

Brinell Hardness
(HB)

Ostalloy 117

44.7% Bi, 22.6% Pb,

8.3% Sn, 5.3% Cd,

19.1% In

5400[1] 12[1]

Ostalloy 136
49.0% Bi, 18.0% Pb,

12.0% Sn, 21.0% In
6300[2] 14[2]

Ostalloy 158
50.0% Bi, 26.7% Pb,

13.3% Sn, 10.0% Cd
5990[3] 9.2[3]

Ostalloy 281 58% Bi, 42% Sn 8000[4][5] 22[4][5]

Experimental Protocols
The following sections detail the standardized methodologies for determining the tensile

strength and hardness of metallic alloys, such as the Ostalloy formulations.

Tensile Strength Testing
The tensile properties of the Ostalloy formulations are determined following the guidelines

outlined in the ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic

Materials.[3][4][5][6] This standard provides a comprehensive framework for ensuring accurate

and reproducible results.

Specimen Preparation:

Test specimens are typically prepared in a "dog-bone" or dumbbell shape from as-cast

material.[7]

The dimensions of the specimens, including the gauge length and grip sections, are

precisely machined to meet the specifications of ASTM E8/E8M.

Test Procedure:

The prepared specimen is securely mounted in the grips of a universal testing machine.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.scribd.com/document/517065336/ASTM-E10-Standard-Test-Method-for-Brinell-Hardness
https://www.scribd.com/document/517065336/ASTM-E10-Standard-Test-Method-for-Brinell-Hardness
https://store.astm.org/e0010-15a.html
https://store.astm.org/e0010-15a.html
https://www.galvanizeit.com/uploads/ASTM-E-8-yr-13.pdf
https://www.galvanizeit.com/uploads/ASTM-E-8-yr-13.pdf
https://store.astm.org/e0008_e0008m-22.html
https://www.zwickroell.com/industries/metals/metals-standards/metals-tensile-test-astm-e8/
https://store.astm.org/e0008_e0008m-22.html
https://www.zwickroell.com/industries/metals/metals-standards/metals-tensile-test-astm-e8/
https://www.benchchem.com/product/b1236533?utm_src=pdf-body
https://www.benchchem.com/product/b1236533?utm_src=pdf-body
https://www.galvanizeit.com/uploads/ASTM-E-8-yr-13.pdf
https://store.astm.org/e0008_e0008m-22.html
https://www.zwickroell.com/industries/metals/metals-standards/metals-tensile-test-astm-e8/
https://faculty.up.edu/lulay/egr270/E8-tensiletest.pdf
https://www.nextgentest.com/blog/how-to-perform-a-tensile-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A uniaxial tensile load is applied to the specimen at a controlled rate.[5][8]

The force applied and the corresponding elongation of the gauge section are continuously

monitored and recorded until the specimen fractures.

From the collected data, the ultimate tensile strength (UTS) is determined. The UTS is the

maximum stress the material can withstand while being stretched or pulled before necking,

which is when the specimen's cross-section starts to significantly contract.

Hardness Testing
The hardness of the Ostalloy formulations is measured using the Brinell Hardness Test, as

specified in ASTM E10 - Standard Test Method for Brinell Hardness of Metallic Materials.[1][2]

[9][10][11][12]

Test Procedure:

A hardened steel or tungsten carbide ball of a specific diameter is used as the indenter.

A predetermined test force is applied to the indenter, pressing it into the surface of the as-

cast Ostalloy specimen.

The load is maintained for a specific duration to allow for plastic deformation of the material.

After the removal of the load, the diameter of the resulting indentation is measured using a

microscope.

The Brinell Hardness Number (HB) is calculated based on the applied load and the surface

area of the indentation.

Visualizing the Comparison
The following diagram illustrates the logical relationship between the different Ostalloy
formulations and their respective tensile strength and hardness values.
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Ostalloy Formulations

Mechanical Properties
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Ostalloy 117

5400
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Ostalloy 136

6300

14
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Ostalloy 281
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Caption: Comparison of Tensile Strength and Hardness for Different Ostalloy Formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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